3-(5-(Furan-2-yl)-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)propanoic acid

• IUPAC Name: 3-[5-(furan-2-yl)-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid
• InChI: InChI=1S/C13H9F3N4O3/c14-13(15,16)9-6-7(8-2-1-5-23-8)17-12-18-10(19-20(9)12)3-4-11(21)22/h1-2,5-6H,3-4H2,(H,21,22)
• InChI Key: XSVONBNYMWDCAD-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NC3=NC(=NN3C(=C2)C(F)(F)F)CCC(=O)O
• Molecular Formula: C13H9F3N4O3
• Molecular Weight: 326.23 g/mol

Description

3-(5-(Furan-2-yl)-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)propanoic acid is a useful research compound. Its molecular formula is C13H9F3N4O3 and its molecular weight is 326.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(5-(Furan-2-yl)-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)propanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(5-(Furan-2-yl)-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)propanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Design and Docking Studies

• These compounds have been studied in computational design strategies for understanding their role as adenosine A2A receptor antagonists. Through hologram quantitative structure–activity relationship (HQSAR) methodology and molecular docking studies, insights into their molecular requirements and binding orientations have been gained (Muñoz-Gutiérrez et al., 2016).

Synthesis and Evaluation as Receptor Antagonists

• Novel derivatives have been synthesized and evaluated for their affinity towards human adenosine receptors. Some compounds demonstrated high affinity for A3 receptors and significant selectivity over other receptor subtypes (Banda et al., 2013).

Antibacterial Activity

• A derivative was synthesized and its structure characterized using various techniques. This compound showed antibacterial activity against Gram-positive and Gram-negative bacteria, suggesting potential for therapeutic applications (Lahmidi et al., 2019).

Anti-Parkinsonian Evaluation

• Compounds containing the furan-2-yl group were synthesized and evaluated for their anti-Parkinsonian and neuroprotective potential in mouse models. These studies are crucial for developing new treatments for Parkinson’s disease (Azam et al., 2010).

Synthesis and Cytotoxicity Studies

• Certain N-anilino-5-methyl-2-(3-(5-(alkylaminomethyl)furan-2-yl-methylthio)propyl)-[1,2,4]triazolo-[1,5-a]pyrimidine-7-amine derivatives have been synthesized and evaluated for their in vitro cytotoxicity against cancer cell lines, with some compounds showing marked cytotoxicity (Zhai et al., 2008).